Cas no 24437-54-5 (1-(4-Methylphenyl)-2-(methylsulfanyl)ethan-1-one)

1-(4-Methylphenyl)-2-(methylsulfanyl)ethan-1-one structure
24437-54-5 structure
Product Name:1-(4-Methylphenyl)-2-(methylsulfanyl)ethan-1-one
CAS No:24437-54-5
MF:C10H12OS
MW:180.266681671143
CID:2837463
PubChem ID:12414629
Update Time:2025-04-21

1-(4-Methylphenyl)-2-(methylsulfanyl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

    • AKOS010251176
    • 24437-54-5
    • Ethanone, 1-(4-methylphenyl)-2-(methylthio)-
    • EN300-394209
    • 1-(4-Methylphenyl)-2-(methylsulfanyl)ethan-1-one
    • SCHEMBL10418143
    • DTXSID60497194
    • DTXCID00448004
    • Inchi: 1S/C10H12OS/c1-8-3-5-9(6-4-8)10(11)7-12-2/h3-6H,7H2,1-2H3
    • InChI Key: FRIKWYMXIUDUFM-UHFFFAOYSA-N
    • SMILES: S(C)CC(C1C=CC(C)=CC=1)=O

Computed Properties

  • Exact Mass: 180.06088618g/mol
  • Monoisotopic Mass: 180.06088618g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 148
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 42.4Ų

1-(4-Methylphenyl)-2-(methylsulfanyl)ethan-1-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-394209-0.05g
1-(4-methylphenyl)-2-(methylsulfanyl)ethan-1-one
24437-54-5 95.0%
0.05g
$227.0 2025-03-16
Enamine
EN300-394209-0.1g
1-(4-methylphenyl)-2-(methylsulfanyl)ethan-1-one
24437-54-5 95.0%
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$238.0 2025-03-16
Enamine
EN300-394209-0.25g
1-(4-methylphenyl)-2-(methylsulfanyl)ethan-1-one
24437-54-5 95.0%
0.25g
$249.0 2025-03-16
Enamine
EN300-394209-0.5g
1-(4-methylphenyl)-2-(methylsulfanyl)ethan-1-one
24437-54-5 95.0%
0.5g
$260.0 2025-03-16
Enamine
EN300-394209-1.0g
1-(4-methylphenyl)-2-(methylsulfanyl)ethan-1-one
24437-54-5 95.0%
1.0g
$271.0 2025-03-16
Enamine
EN300-394209-2.5g
1-(4-methylphenyl)-2-(methylsulfanyl)ethan-1-one
24437-54-5 95.0%
2.5g
$529.0 2025-03-16
Enamine
EN300-394209-5.0g
1-(4-methylphenyl)-2-(methylsulfanyl)ethan-1-one
24437-54-5 95.0%
5.0g
$783.0 2025-03-16
Enamine
EN300-394209-10.0g
1-(4-methylphenyl)-2-(methylsulfanyl)ethan-1-one
24437-54-5 95.0%
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